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Compound of Interest

Compound Name: 3-Chlorobenzyl bromide

Cat. No.: B146248

The proper handling and disposal of 3-Chlorobenzyl bromide are critical for ensuring
laboratory safety and environmental protection. As a halogenated organic compound, it is
classified as a hazardous material and requires specific disposal protocols. Adherence to these
procedures is essential for researchers, scientists, and drug development professionals to
minimize risks and comply with regulations.

Immediate Safety and Hazard Profile

3-Chlorobenzyl bromide is a corrosive and hazardous substance that can cause severe skin
burns and eye damage.[1][2][3][4] It is also sensitive to moisture.[3][5] Before handling, it is
imperative to consult the Safety Data Sheet (SDS) for comprehensive hazard information.[6][7]

This table summarizes the key hazard and safety information for 3-Chlorobenzyl bromide.
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Identifier

Information

Source

Chemical Name

3-Chlorobenzyl bromide

[8]

Synonym a-Bromo-3-chlorotoluene [2][8]
CAS Number 766-80-3 [1][8]
Molecular Formula C7HeBrCl [8]

GHS Hazard Statements

H314: Causes severe skin

burns and eye damage. H335:

May cause respiratory
irritation. H290: May be

corrosive to metals.

[2131(4]

GHS Precautionary
Statements

P260, P280,
P301+P330+P331,
P303+P361+P353,
P305+P351+P338, P501

[21(31[4]

Incompatibilities

Bases, Strong oxidizing
agents, Alcohols, Amines,

Metals.

[1]

Operational and Disposal Plan

This section provides a step-by-step guide for the safe handling and disposal of 3-

Chlorobenzyl bromide and associated waste.

Step 1: Personal Protective Equipment (PPE) and
Engineering Controls

Proper protection is mandatory when handling 3-Chlorobenzyl bromide.

» Personal Protective Equipment: Always wear appropriate PPE, including:

o Nitrile gloves.[7]

o Safety goggles with side shields or a face shield.[1][7]
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o Alab coat.[7]

o Closed-toe shoes.[7]

» Engineering Controls: All work involving 3-Chlorobenzyl bromide must be conducted in a
certified chemical fume hood to prevent inhalation of vapors.[3][6][7] Ensure that an
emergency eyewash station and safety shower are readily accessible.[1][3]

Step 2: Waste Segregation and Collection

Proper segregation is the most critical step in hazardous waste management.
« ldentify as Halogenated Waste: 3-Chlorobenzyl bromide is a halogenated organic

compound.[7][9] All waste containing this chemical, including contaminated lab supplies
(e.g., pipette tips, gloves, absorbent pads), must be treated as halogenated waste.

o Designated Waste Container:

o Collect all 3-Chlorobenzyl bromide waste in a dedicated, compatible container, clearly
labeled as "Halogenated Organic Waste".[9][10][11] Polyethylene containers are often
recommended.[12][13]

o Never mix halogenated waste with non-halogenated organic waste, aqueous waste, or
other incompatible waste streams.[6][9][10][11]

o Labeling: Affix a "Hazardous Waste" tag to the container as soon as the first drop of waste is
added.[11] The label must clearly identify the contents, including the full chemical name ("3-
Chlorobenzyl bromide") and an estimate of its concentration or volume.[9]

» Container Management: Keep the waste container securely capped at all times, except when
adding waste.[10][12][14] This prevents the release of harmful vapors.

Step 3: Storage of Chemical Waste

Waste must be stored safely pending pickup and disposal.

o Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which
must be at or near the point of generation.[11][12][14]
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e Secondary Containment: Place the primary waste container within a larger, chemically
resistant secondary container (like a tub or bin) to contain any potential leaks.[11][13]

o Storage Conditions: Store the container in a cool, dry, and well-ventilated area, away from
incompatible materials.[3][13] Ensure the container is stored upright and the label is clearly
visible.[5][11]

Step 4: Arranging for Final Disposal
Disposal must be handled by certified professionals.

o Prohibited Disposal Methods: It is strictly forbidden to dispose of 3-Chlorobenzyl bromide
by pouring it down the drain or allowing it to evaporate in a fume hood.[10][13][14]

o Contact for Pickup: Once the waste container is full or you have finished the project, contact
your institution’s Environmental Health and Safety (EH&S or OCRS) department to schedule
a waste pickup.[12] Follow their specific procedures for requesting a collection.

o Empty Containers: An empty container that held 3-Chlorobenzyl bromide must be triple-
rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous
waste. After rinsing, deface the original labels and dispose of the container as regular trash
or as directed by your institution.

Step 5: Spill and Emergency Procedures

Immediate and correct response to a spill is crucial.
e Small Spills (within a fume hood):
o Ensure you are wearing appropriate PPE.

o Contain the spill with an inert absorbent material such as sand, vermiculite, or a
commercial sorbent pad.[3][11]

o Carefully collect the absorbent material using non-sparking tools.

o Place the collected material into a sealed, labeled container for disposal as halogenated
hazardous waste.[10][11]
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e Large Spills (outside a fume hood):
o Evacuate the immediate area and alert nearby personnel.[3][10]

o If the spill is flammable or poses a significant inhalation hazard, activate the fire alarm to
evacuate the building.[10]

o Call your institution's emergency number and the EH&S office to report the spill.[11] Do
not attempt to clean it up yourself.[3]

e Personnel Exposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[1]
[2][11]

o Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids
open. Seek immediate medical attention.[1][2][3]

o Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.[1]

[2]3]

Disposal Process Workflow

The following diagram illustrates the logical steps for the proper disposal of 3-Chlorobenzyl
bromide waste.
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Preparation & Handling

Consult SDS for 3-Chlorobenzyl Bromide
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Caption: Workflow for the safe disposal of 3-Chlorobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]

e 2. 3-Chlorobenzyl Bromide | 766-80-3 | TCI AMERICA [tcichemicals.com]
¢ 3. synquestlabs.com [synquestlabs.com]

e 4, static.cymitquimica.com [static.cymitquimica.com]

o 5. westliberty.edu [westliberty.edu]

e 6. Good Laboratory Practices: Waste Disposal [scioninstruments.com]

e 7. scienceready.com.au [scienceready.com.au]

e 8. scbt.com [scbt.com]

¢ 9. bucknell.edu [bucknell.edu]

¢ 10. braun.matse.illinois.edu [braun.matse.illinois.edu]

e 11. campusoperations.temple.edu [campusoperations.temple.edu]
e 12. ehrs.upenn.edu [ehrs.upenn.edu]

e 13. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

e 14. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

 To cite this document: BenchChem. [Safe Disposal of 3-Chlorobenzyl Bromide: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146248#3-chlorobenzyl-bromide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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